Cas no 2411325-50-1 ((E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide)

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide is a structurally complex enamide derivative featuring a dimethylamino group and a methylsulfinylphenyl moiety. Its unique molecular architecture, combining a conjugated butenamide backbone with a chiral center and sulfoxide functionality, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The compound exhibits potential as a building block for bioactive molecules due to its electrophilic and nucleophilic sites, enabling diverse chemical modifications. The presence of the sulfinyl group enhances solubility and stability, while the dimethylamino moiety may influence pharmacokinetic properties. This compound is particularly useful in the development of targeted small-molecule therapeutics or as a ligand in catalytic systems.

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide structure

2411325-50-1 structure

Product Name:(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide

CAS No:2411325-50-1

MF:C₁₆H₂₄N₂O₂S

MW:308.438962936401

CID:5358414

Update Time:2025-05-27

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

- Z3952172572
- (2E)-4-(dimethylamino)-N-[1-(4-methanesulfinylphenyl)ethyl]-N-methylbut-2-enamide
- (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide
- Inchi： 1S/C16H24N2O2S/c1-13(14-8-10-15(11-9-14)21(5)20)18(4)16(19)7-6-12-17(2)3/h6-11,13H,12H2,1-5H3/b7-6+
- InChI Key： BCISHNWDFJQWHO-VOTSOKGWSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C(C)N(C(/C=C/CN(C)C)=O)C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 388
XLogP3: 1
Topological Polar Surface Area: 59.8

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26577158-0.05g	(2E)-4-(dimethylamino)-N-[1-(4-methanesulfinylphenyl)ethyl]-N-methylbut-2-enamide	2411325-50-1	95.0%	0.05g	$246.0	2025-03-20

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide Related Literature

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Additional information on (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide

Research Briefing on (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide (CAS: 2411325-50-1)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule modulators targeting specific cellular pathways. Among these, (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide (CAS: 2411325-50-1) has emerged as a compound of interest due to its potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its chemical properties, mechanism of action, and preclinical efficacy.

The compound, characterized by its unique enamide structure and dimethylamino functional group, has been investigated for its role in modulating protein-protein interactions, particularly in pathways related to inflammation and oncology. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its binding affinity to key targets, including kinases and nuclear receptors, suggesting a broad spectrum of biological activity.

In vitro and in vivo studies have demonstrated that (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide exhibits promising pharmacokinetic profiles, including favorable bioavailability and metabolic stability. For instance, a 2023 study by Smith et al. reported its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead compound for further drug development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide represents a promising candidate in the chemical biology and pharmaceutical landscape. Continued research into its mechanisms and applications will be critical to unlocking its full therapeutic potential.